Cas no 78265-25-5 (5-Bromo-6-(diethoxymethyl)-2H-1,3-benzodioxole)

5-Bromo-6-(diethoxymethyl)-2H-1,3-benzodioxole structure
78265-25-5 structure
Product Name:5-Bromo-6-(diethoxymethyl)-2H-1,3-benzodioxole
CAS No:78265-25-5
MF:C12H15BrO4
MW:303.149103403091
CID:2802033
PubChem ID:13301372
Update Time:2025-04-21

5-Bromo-6-(diethoxymethyl)-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

    • DTXSID20535708
    • 5-Bromo-6-(diethoxymethyl)-2H-1,3-benzodioxole
    • 78265-25-5
    • Inchi: 1S/C12H15BrO4/c1-3-14-12(15-4-2)8-5-10-11(6-9(8)13)17-7-16-10/h5-6,12H,3-4,7H2,1-2H3
    • InChI Key: BNJKUUKZFDSDIW-UHFFFAOYSA-N
    • SMILES: BrC1C=C2C(=CC=1C(OCC)OCC)OCO2

Computed Properties

  • Exact Mass: 302.01537Da
  • Monoisotopic Mass: 302.01537Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 36.9Ų
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